molecular formula C13H15Cl2N B2605251 1-[3-(3,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine CAS No. 2287279-70-1

1-[3-(3,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine

Cat. No. B2605251
CAS RN: 2287279-70-1
M. Wt: 256.17
InChI Key: MNJYUAZCFUQWTL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

Several synthetic routes have been explored for constructing bicyclo[3.3.1]nonanes and their heteroanalogues. Researchers have focused on creating derivatives of this moiety due to its exceptional characteristics. These synthetic pathways involve diverse functionalizations and asymmetric catalysis. Compound X has been synthesized using various methods, and its structural modifications have been investigated .


Molecular Structure Analysis

The molecular structure of Compound X consists of a bicyclo[1.1.1]pentane core, with a 3,5-dichlorophenyl group attached. The N-methylmethanamine substituent completes the structure. The compact, rigid framework contributes to its biological activity .


Chemical Reactions Analysis

Compound X can participate in various chemical reactions, including nucleophilic substitutions, cyclizations, and transformations. Researchers have explored its reactivity in the context of drug development and asymmetric synthesis .


Physical And Chemical Properties Analysis

  • Spectroscopic Data : NMR, IR, and UV-Vis spectra provide insights into its functional groups and bonding patterns .

Safety and Hazards

  • Environmental Impact : Assess its impact on the environment during synthesis and disposal .

Future Directions

: Roy, N., Das, R., Paira, R., & Paira, P. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances, 13, 22389-22480. Read more

properties

IUPAC Name

1-[3-(3,5-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H15Cl2N/c1-16-8-12-5-13(6-12,7-12)9-2-10(14)4-11(15)3-9/h2-4,16H,5-8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MNJYUAZCFUQWTL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNCC12CC(C1)(C2)C3=CC(=CC(=C3)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H15Cl2N
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

256.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

{[3-(3,5-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.